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Compound of Interest

Compound Name: 7-Methyl-8-nitroquinoline

CAS No.: 7471-63-8

Cat. No.: B1293703

Get Quote

Prepared for Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide to the health and safety considerations for

7-Methyl-8-nitroquinoline (CAS No. 7471-63-8). As a Senior Application Scientist, the

following information synthesizes critical safety data with practical, field-proven insights to

ensure the safe handling and use of this compound in a research and development setting. The

structure of this guide is designed to provide a logical and accessible flow of information, from

fundamental properties to emergency response, empowering personnel with the knowledge to

work safely.

Compound Identification and Physicochemical
Properties
7-Methyl-8-nitroquinoline is a nitroaromatic heterocyclic compound used primarily as a

pharmaceutical intermediate and a building block in chemical synthesis.[1][2][3] Its chemical

structure, featuring a quinoline core with methyl and nitro functional groups, dictates its

reactivity and potential biological activity, including possible mutagenic properties.[1][4]

Understanding its fundamental properties is the first step in a robust safety assessment.
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Identifier/Property Value Source(s)

IUPAC Name 7-methyl-8-nitroquinoline [1]

CAS Number 7471-63-8 [4][5]

Molecular Formula C₁₀H₈N₂O₂ [2][5]

Molecular Weight 188.18 g/mol [1][4][5]

Appearance
White to yellow or brown

solid/crystalline powder
[1][6]

Melting Point 182-187 °C (359.6-368.6 °F) [6]

Solubility Insoluble in water [3]

InChI Key
ZZDTVYJYMRSNQL-

UHFFFAOYSA-N
[7][5]

Hazard Identification and GHS Classification
7-Methyl-8-nitroquinoline is classified as a hazardous substance. The primary concerns are

its potential for causing genetic defects, along with skin and eye irritation.[4] The Globally

Harmonized System (GHS) classification provides a universally understood framework for

these hazards.

GHS Pictograms:

Hazard Class Hazard Statement Code Source(s)

Germ Cell

Mutagenicity

Suspected of causing

genetic defects
H341 [3][4][6]

Reproductive Toxicity
May damage fertility

or the unborn child
H360 [6][8]

Skin

Corrosion/Irritation
Causes skin irritation H315 [4]

Serious Eye

Damage/Irritation

Causes serious eye

irritation
H319 [4]
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Key Precautionary Statements (P-Statements):

Category Statement Code Source(s)

Prevention

Obtain special

instructions before

use.

P201 [4][6]

Do not handle until all

safety precautions

have been read and

understood.

P202 [4][6][8]

Wash skin thoroughly

after handling.
P264 [4]

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P280 [4]

Response

IF exposed or

concerned: Get

medical

advice/attention.

P308+P313 [4][6]

IF ON SKIN: Wash

with plenty of water.
P302+P352 [6]

If eye irritation

persists: Get medical

advice/attention.

P337+P313

Storage Store locked up. P405 [4][9]

Disposal

Dispose of

contents/container to

an approved waste

disposal plant.

P501 [4][6]
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Toxicological Profile and Health Effects
The toxicological properties of 7-Methyl-8-nitroquinoline have not been fully investigated.[10]

However, the available data, primarily from safety data sheets and related compound studies,

points to significant health concerns that demand stringent safety protocols.

Primary Route of Exposure: In a laboratory setting, the primary routes of exposure are

inhalation of the powder, skin contact, and eye contact.[11] Ingestion is less likely but

possible through poor hygiene practices.

Germ Cell Mutagenicity (H341): This is the most significant long-term health risk. The

presence of the nitro group on the quinoline scaffold suggests potential for mutagenic

activity.[1] Research on related methylquinolines has shown varying levels of mutagenicity in

Salmonella typhimurium assays, with 7-methylquinoline's activity being comparable to the

parent quinoline compound.[12] This classification as a suspected mutagen necessitates that

exposure be minimized to the lowest possible level.

Reproductive Toxicity (H360): Some suppliers classify this compound as potentially

damaging to fertility or the unborn child.[6][8] This requires special consideration for

personnel of reproductive age, and all exposures should be strictly controlled.

Acute Effects (Irritation): Direct contact with the compound causes skin and serious eye

irritation.[4] Symptoms of skin contact may include redness and discomfort.[11] Eye contact

can cause significant damage and requires immediate and thorough rinsing.[9] Inhalation of

dust may cause respiratory tract irritation.[11]

The Hierarchy of Controls for Safe Handling
A proactive approach to safety prioritizes systematic risk reduction over reliance on personal

protective equipment (PPE). The hierarchy of controls is a fundamental risk management

principle that provides a framework for implementing the most effective safety measures. The

causality is clear: engineering out a hazard is always superior to providing a barrier against it.
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Hierarchy of Controls for 7-Methyl-8-nitroquinoline

Elimination
(Most Effective)

Not feasible as the compound is required.

Substitution
Substitute with a less hazardous chemical.

Often not possible in specific research.

Engineering Controls
Isolate people from the hazard.

- Use in a certified chemical fume hood.
- Use a powder-containment balance enclosure for weighing.

Administrative Controls
Change the way people work.

- Develop and enforce a Standard Operating Procedure (SOP).
- Provide mandatory safety training.

- Restrict access to authorized personnel.

Personal Protective Equipment (PPE)
(Least Effective)

Protect the worker with PPE.
- Nitrile gloves, safety goggles, lab coat.

- Use respiratory protection if dust cannot be controlled.
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Emergency Spill Response Workflow

Spill Discovered

Alert personnel in the immediate area.
Evacuate if necessary.

Assess the spill.
Is it a small, manageable solid spill?

If spill is large, uncontrolled, or you are unsure:
Call Emergency Response / EH&S.

No

If small and manageable:
Don appropriate PPE (gloves, goggles, lab coat).

Yes

Gently cover the spill with an absorbent material
to prevent dust generation.

Carefully sweep or scoop the material into a
labeled hazardous waste container.

Decontaminate the spill area with an appropriate solvent
and wipe with absorbent pads.

Dispose of all cleanup materials as hazardous waste.

Report the incident to your supervisor.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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